Cas no 17543-58-7 (Z-P-Fluoro-Phe-OH)

• Product Name: Z-P-Fluoro-Phe-OH
• CAS No: 17543-58-7
• MF: C₁₇H₁₆FNO₄
• MW: 317.311648368835
• CID: 137326
• Update Time: 2025-05-21

Z-P-Fluoro-Phe-OH Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,4-fluoro-N-[(phenylmethoxy)carbonyl]-
• Z-4-Fluoro-Phe-OH
• H-Ser-OMe•HCl
• N-Benzyloxycarbonylamino-4-fluoro-L-phenylalanine
• Z-4-fluoro-L-phenylalanine
• Z-P-FLUORO-PHE-OH
• Z-Phe-(4-F)-OH
• Z-Phe(4-F)-OH
• (S)-(N-benzyloxycarbonyl)-p-fluorophenylalanine
• 2S-2-benzyloxycarbonylamino-2-(4-fluorophenylmethyl)-acetic acid
• 4-Fluoro-L-phenylalanine
• Cbz-(4-F)Phe-OH
• CBZ-4-FLUORO-L-PHE
• Cbz-4-Fluoro-Phe-OH
• Cbz-L-(p-fluorophenyl)alanine
• CBz-Phe(F)-OH
• N-(benzyloxycarbonyl)-3-(4-fluorophenyl)-DL-alanine
• RARECHEM AL CF 0881
• Z-4-FLUORO-PHENYLALANINE
• Z-4-Fluoro-Phe-OHMin
• Z-P-FLUORO-PHENYLALAN
• Z-PHE(P-F)-OH
• Z-L-Phe(4-F)-OH
• Z-p-fluoro-L-Phe-OH
• Z-P-FLUORO-PHENYLALANINE
• Z-P-Fluoro-Phe-OH

• Inchi： 1S/C17H16FNO4/c18-14-8-6-12(7-9-14)10-15(16(20)21)19-17(22)23-11-13-4-2-1-3-5-13/h1-9,15H,10-11H2,(H,19,22)(H,20,21)/t15-/m0/s1
• InChI Key： YJSNXFAVHKHBPV-HNNXBMFYSA-N
• SMILES： FC1C=CC(=CC=1)C[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 317.10600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8

Experimental Properties

• Density: 1.300±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 158-160 ºC (ethyl acetate ligroine )
• Solubility: Almost insoluble (0.067 g/l) (25 º C),
• PSA: 75.63000
• LogP: 3.13870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Z-P-Fluoro-Phe-OH

Z-P-Fluoro-Phe-OH (CAS No. 17543-58-7): An Overview of Its Structure, Applications, and Recent Research Advances

Z-P-Fluoro-Phe-OH (CAS No. 17543-58-7) is a versatile compound that has gained significant attention in the fields of medicinal chemistry and biochemistry due to its unique properties and potential applications. This compound, also known as Z-P-F-Phe-OH, is a fluorinated derivative of phenylalanine, which is a common amino acid used in various biological and pharmaceutical studies.

The chemical structure of Z-P-Fluoro-Phe-OH is characterized by the presence of a fluoro group at the para position of the phenyl ring, attached to a benzyl ester protecting group (Z). This specific modification imparts unique chemical and biological properties to the molecule, making it an important reagent in the synthesis of peptides and other bioactive compounds.

Recent research has highlighted the importance of Z-P-Fluoro-Phe-OH in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 explored the use of fluorinated amino acids in the design of peptidomimetics with enhanced pharmacological properties. The authors demonstrated that the introduction of a fluoro group at the para position significantly improved the stability and bioavailability of the resulting peptides, making them more suitable for therapeutic applications.

In another study, researchers from the University of California, San Francisco, investigated the role of Z-P-Fluoro-Phe-OH in modulating protein-protein interactions. The team found that this compound could effectively disrupt specific protein interactions involved in cancer signaling pathways, suggesting its potential as a lead compound for developing anti-cancer drugs. The results were published in Cancer Research, further emphasizing the broad applicability of Z-P-Fluoro-Phe-OH in drug discovery.

The synthetic route for Z-P-Fluoro-Phe-OH involves several well-established chemical transformations. Typically, the synthesis begins with the protection of L-phenylalanine using a benzyl ester group (Z), followed by selective fluorination at the para position of the phenyl ring. This process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

In addition to its use in drug discovery, Z-P-Fluoro-Phe-OH has found applications in other areas such as materials science and analytical chemistry. For example, researchers at Harvard University have utilized this compound as a building block for designing novel polymers with enhanced mechanical properties. The fluoro group contributes to improved hydrophobicity and thermal stability, making these polymers suitable for various industrial applications.

The biological activity of Z-P-Fluoro-Phe-OH has also been extensively studied. A recent review article in Bioorganic & Medicinal Chemistry Letters summarized the findings from multiple studies on the effects of fluorinated amino acids on cellular processes. The review highlighted that these compounds can influence protein folding, enzyme activity, and cell signaling pathways, providing valuable insights into their potential therapeutic applications.

In conclusion, Z-P-Fluoro-Phe-OH (CAS No. 17543-58-7) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and properties make it an important reagent in peptide synthesis, drug discovery, and materials science. Ongoing research continues to uncover new applications and improve our understanding of its biological activities, further solidifying its importance in modern chemistry and biology.